Cas no 677704-60-8 (4-(1-piperidinyl)-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-(1-piperidinyl)-3-(trifluoromethyl)benzoic acid
• CAS No: 677704-60-8
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• MDL: MFCD25239362
• CID: 2123367
• PubChem ID: 59606549
• Update Time: 2025-04-21

4-(1-piperidinyl)-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-piperidinyl)-3-(trifluoromethyl)benzoic acid
• SCHEMBL2776207
• DB-331511
• A1-15395
• AKOS020809384
• 677704-60-8
• 4-Piperidin-1-yl-3-(trifluoromethyl)benzoic acid
• 4-(Piperidin-1-yl)-3-(trifluoromethyl)benzoic acid

• MDL： MFCD25239362
• Inchi： 1S/C13H14F3NO2/c14-13(15,16)10-8-9(12(18)19)4-5-11(10)17-6-2-1-3-7-17/h4-5,8H,1-3,6-7H2,(H,18,19)
• InChI Key： HAHBSQIQOLCLBF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=CC=1N1CCCCC1)(F)F

Computed Properties

• Exact Mass: 273.09766318Da
• Monoisotopic Mass: 273.09766318Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines